Cas no 942000-49-9 (1-(4-chlorophenyl)methyl-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

1-(4-chlorophenyl)methyl-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea structure
942000-49-9 structure
Product Name:1-(4-chlorophenyl)methyl-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
CAS No:942000-49-9
MF:C18H19ClN6O
MW:370.83606171608
CID:6342707
PubChem ID:18565905
Update Time:2024-01-05

1-(4-chlorophenyl)methyl-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)methyl-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
    • 1-(4-chlorobenzyl)-3-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)urea
    • F2072-0032
    • 1-[(4-chlorophenyl)methyl]-3-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
    • AKOS024626039
    • 942000-49-9
    • 1-[(4-chlorophenyl)methyl]-3-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]urea
    • Inchi: 1S/C18H19ClN6O/c1-12-3-8-16(9-13(12)2)25-17(22-23-24-25)11-21-18(26)20-10-14-4-6-15(19)7-5-14/h3-9H,10-11H2,1-2H3,(H2,20,21,26)
    • InChI Key: GLFORHKFEUXWCZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC(NCC1=NN=NN1C1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 370.1308869g/mol
  • Monoisotopic Mass: 370.1308869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 84.7Ų

1-(4-chlorophenyl)methyl-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Pricemore >>

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